![molecular formula C20H17FN2O2 B3980764 2-[(3-fluorophenyl)amino]-3-(1-pyrrolidinyl)naphthoquinone](/img/structure/B3980764.png)
2-[(3-fluorophenyl)amino]-3-(1-pyrrolidinyl)naphthoquinone
Overview
Description
2-[(3-fluorophenyl)amino]-3-(1-pyrrolidinyl)naphthoquinone, commonly known as FR180204, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. It belongs to the family of naphthoquinone derivatives and has shown promising results in inhibiting the growth of cancer cells.
Mechanism of Action
FR180204 works by inhibiting the activity of the MAPK pathway, which is involved in various cellular processes, including cell growth, differentiation, and survival. The MAPK pathway is frequently activated in cancer cells, leading to uncontrolled cell growth and proliferation. By inhibiting this pathway, FR180204 can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
FR180204 has been shown to have a number of biochemical and physiological effects. It can inhibit the activity of the MAPK pathway, leading to a decrease in cell growth and proliferation. It can also induce apoptosis, or programmed cell death, in cancer cells. Additionally, FR180204 has been shown to have anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using FR180204 in lab experiments is that it has been extensively studied and its mechanism of action is well understood. This makes it a useful tool for studying the MAPK pathway and its role in cancer. However, one limitation of using FR180204 is that it can be toxic to normal cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on FR180204. One area of interest is its potential use in combination with other cancer treatments, such as chemotherapy or radiation therapy. Another area of interest is its potential use in treating other diseases, such as inflammatory disorders or neurodegenerative diseases. Additionally, further studies are needed to determine the optimal dosage and administration of FR180204 for maximum efficacy and minimal toxicity.
Scientific Research Applications
FR180204 has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the activity of the mitogen-activated protein kinase (MAPK) pathway, which is frequently activated in cancer cells. By inhibiting this pathway, FR180204 can prevent the growth and proliferation of cancer cells.
properties
IUPAC Name |
2-(3-fluoroanilino)-3-pyrrolidin-1-ylnaphthalene-1,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17FN2O2/c21-13-6-5-7-14(12-13)22-17-18(23-10-3-4-11-23)20(25)16-9-2-1-8-15(16)19(17)24/h1-2,5-9,12,22H,3-4,10-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKMAZKIXNVMGNY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=C(C(=O)C3=CC=CC=C3C2=O)NC4=CC(=CC=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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